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Compound of Interest

Compound Name: 3-Methyloctanoyl-CoA

Cat. No.: B15549975

Disclaimer: Direct experimental data on 3-Methyloctanoyl-CoA is limited in publicly available
scientific literature. This guide provides a comprehensive analysis based on the well-
established principles of branched-chain fatty acid metabolism, enzymology, and analytical
chemistry. The presented pathways and protocols are predictive and aim to serve as a
foundational resource for researchers initiating studies on this molecule.

Introduction

3-Methyloctanoyl-CoA is a branched-chain acyl-coenzyme A (acyl-CoA) molecule. Acyl-CoAs
are central metabolites in numerous cellular processes, including fatty acid metabolism, energy
production, and the biosynthesis of complex lipids. Branched-chain fatty acids (BCFAs) and
their CoA esters, while less abundant than their straight-chain counterparts, play crucial roles in
cellular membrane fluidity, signaling, and are implicated in various metabolic states and
diseases.[1][2][3][4][5] This technical guide provides an in-depth structural and functional
analysis of 3-Methyloctanoyl-CoA, offering a predictive framework for its biochemical behavior
and detailed protocols for its study.

Predicted Physicochemical Properties

The physicochemical properties of 3-Methyloctanoyl-CoA can be inferred from its constituent
fatty acid, 3-methyloctanoic acid, and the coenzyme A moiety.
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Property

Predicted
Value/Characteristic

Reference for Prediction
Method

Based on 3-methyloctanoic
acid (C9H1802) and

Molecular Formula C30H52N7017P3S
Coenzyme A
(C21H36N7016P3S)
] Calculated from the molecular
Molecular Weight ~923.7 g/mol
formula
Solubility Water-soluble Characteristic of CoA esters
Prone to hydrolysis of the
N thioester bond, especially at General property of acyl-
Stability
non-neutral pH and elevated CoAs|6]
temperatures.
_ Due to the phosphate groups
Charge atpH 7 Negative

of Coenzyme A

Putative Metabolic Pathways

3-Methyloctanoyl-CoA is likely to be an intermediate in the catabolism of 3-methyloctanoic

acid, a branched-chain fatty acid. Its metabolism is predicted to involve enzymes that handle

other branched-chain acyl-CoAs.

Biosynthesis of 3-Methyloctanoyl-CoA

The primary route for the formation of 3-Methyloctanoyl-CoA is the activation of its

corresponding free fatty acid, 3-methyloctanoic acid, by an acyl-CoA synthetase (ACS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Branched-chain fatty acid - Wikipedia [en.wikipedia.org]

e 2. academic.oup.com [academic.oup.com]

e 3. pubs.acs.org [pubs.acs.org]

e 4. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]

» 5. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Structural Analysis of 3-Methyloctanoyl-CoA: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549975#structural-analysis-of-3-methyloctanoyl-
coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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